Cas no 2248714-63-6 (N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide
• CAS No: 2248714-63-6
• MF: C₂₁H₃₁N₃O₂
• MW: 357.489745378494
• CID: 6386437
• PubChem ID: 136526312
• Update Time: 2025-05-24

N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033171743
• N-(2-Cyano-3-methylbutan-2-yl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide
• EN300-26684720
• Z1220691221
• N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide
• 2248714-63-6

• Inchi： 1S/C21H31N3O2/c1-15(2)21(5,14-22)23-20(25)17(4)24-12-10-19(11-13-24)26-18-8-6-16(3)7-9-18/h6-9,15,17,19H,10-13H2,1-5H3,(H,23,25)
• InChI Key： FVHFRMMUMMRVAY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1CCN(C(C)C(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

• Exact Mass: 357.24162724g/mol
• Monoisotopic Mass: 357.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide

N-(1-Cyano-1,2-Dimethylpropyl)-2-[4-(4-Methylphenoxy)Piperidin-1-Yl]Propanamide: A Comprehensive Overview

N-(1-Cyano-1,2-Dimethylpropyl)-2-[4-(4-Methylphenoxy)Piperidin-1-Yl]Propanamide, identified by the CAS number 2248714-63-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyano group, a dimethylpropyl chain, and a piperidinyl ring substituted with a 4-methylphenoxy group. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The compound's propanamide group has been shown to enhance its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the cyano-containing intermediate and the subsequent coupling reaction with the piperidinyl derivative. This process has been optimized to ensure high yield and purity, making it suitable for large-scale production.

In terms of pharmacological activity, this compound has demonstrated promising results in preclinical studies. It has been found to exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, its interaction with cellular receptors has been explored, providing insights into its mechanism of action and therapeutic potential.

The structural versatility of N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the cyano group or the piperidinyl ring could enhance its stability or targeting capabilities. Such modifications are currently being investigated in academic and industrial research settings.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-[4-(4-methylphenoxy)piperidin-1-yl]propanamide represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with recent research findings, positions it as a valuable tool in addressing unmet medical needs. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in shaping future therapeutic interventions.